Cas no 14009-70-2 (18-Methyl Mestranol)

18-Methyl Mestranol Properties

Names and Identifiers

• 18-Methyl Mestranol
• 13β-ethyl-3-methoxy-17α-ethynyl-gona-1,3,5(10)-trien-17β-ol
• LEVONORGESTREL-A-AROMATIC IMPURITY
• Levonorgestrel EP impurity V
• ZCF0F7MT4V
• 18,19-DINORPREGNA-1,3,5(10)-TRIEN-20-YN-17-OL, 13-ETHYL-3-METHOXY-, (17.ALPHA.)-
• AKOS032958211
• AT37871
• LEVONORGESTREL IMPURITY V [EP IMPURITY]
• SCHEMBL11863714
• 13-ETHYL-3-METHOXY-18,19-DINOR-17.ALPHA.-PREGNA-1,3,5(10)-TRIEN-20-YN-17-OL
• 14009-70-2
• Levonorgestrel EP Impurity V
• (17alpha)-13-Ethyl-3-methoxy-18,19-dinorpregna-1,3,5(10)-trien-20-yn-17-ol; 13beta-Ethyl-17alpha-ethynyl-3-methoxyestra-1,3,5(10)-trien-17beta-ol;
• (8R,9s,13s,14s,17r)-13-ethyl-17-ethynyl-3-methoxy-7,8,9,11,12,14,15,16-octahydro-6h-cyclopenta[a]phenanthren-17-ol
• +Expand

• InChIKey： NXKYEZGQCNWQRT-AANPDWTMSA-N
• Inchi： InChI=1S/C22H28O2/c1-4-21-12-10-18-17-9-7-16(24-3)14-15(17)6-8-19(18)20(21)11-13-22(21,23)5-2/h2,7,9,14,18-20,23H,4,6,8,10-13H2,1,3H3/t18-,19-,20+,21+,22+/m1/s1
• SMILES： CCC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)OC

Computed Properties

• Exact Mass: 324.20900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 324.208930132g/mol
• Heavy Atom Count: 24
• Complexity: 533
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 4.30570
• PSA: 29.46000